Cas no 88924-67-8 (1-Hexanone, 1-(2,4-dihydroxy-3,5-dimethylphenyl)-)

1-Hexanone, 1-(2,4-dihydroxy-3,5-dimethylphenyl)- structure
88924-67-8 structure
Product Name:1-Hexanone, 1-(2,4-dihydroxy-3,5-dimethylphenyl)-
CAS No:88924-67-8
MF:C14H20O3
MW:236.306804656982
CID:1939043
PubChem ID:71320655
Update Time:2025-04-21

1-Hexanone, 1-(2,4-dihydroxy-3,5-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Hexanone, 1-(2,4-dihydroxy-3,5-dimethylphenyl)-
    • 1-(2,4-dihydroxy-3,5-dimethylphenyl)hexan-1-one
    • DTXCID10701293
    • 1-(2,4-dihydroxy-3,5-dimethylphenyl)-1-hexanone
    • DTXSID10750549
    • 88924-67-8
    • Inchi: 1S/C14H20O3/c1-4-5-6-7-12(15)11-8-9(2)13(16)10(3)14(11)17/h8,16-17H,4-7H2,1-3H3
    • InChI Key: QZIIIFXEYRSFCG-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C(C)C(=C(C)C=1O)O)CCCCC

Computed Properties

  • Exact Mass: 236.14124450g/mol
  • Monoisotopic Mass: 236.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 57.5Ų
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